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Compound of Interest

Compound Name: 2-Aminobenzaldehyde hydrate
CAS No.: 2044704-76-7
Cat. No.: B1383549
Get Quote
. J

Part 1: Executive Summary & Commercial Reality

Is 2-aminobenzaldehyde hydrate commercially available? Technically, yes, but with critical
caveats.

While listings for "2-aminobenzaldehyde hydrate” (e.g., CAS 2044704-76-7) exist in niche
chemical catalogs, the standard commercial product is the anhydrous monomer 2-
aminobenzaldehyde (CAS 529-23-7).

Researchers must understand that the term "hydrate” in this context is often a misnomer or
refers to a stable oligomeric form (trimer) that forms spontaneously. The monomer itself is
thermodynamically unstable and prone to rapid self-condensation.

Recommendation:

¢ For Synthesis: Purchase the monomer (CAS 529-23-7) and use immediately upon receipt, or
generate it in situ.
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e For Storage: If you purchase the commercial solid, it must be stored at -20°C under inert
gas.

e The "Hydrate" Risk: Commercial "hydrates" may actually be the anhydro-trimer, which is
chemically distinct and may not react as the monomer does in Friedlander synthesis.

Part 2: Chemical Identity & The Instability Equilibrium

The core challenge with 2-aminobenzaldehyde is its tendency to self-condense. Unlike stable
aldehydes, the proximity of the nucleophilic amino group (

) and the electrophilic aldehyde carbonyl (
) drives the formation of aminals and imines.

The Monomer-Trimer Equilibrium

When 2-aminobenzaldehyde is dissolved in water or stored, it does not form a simple stable
gem-diol (hydrate). Instead, it undergoes cyclodehydration to form a tricyclic bis-anhydro trimer.

Key Chemical Forms:
» Monomer (Reactive): The species required for quinoline synthesis. Yellow, low-melting solid (

).[1]

o Trimer (Stable Sink): A white/pale solid often mistaken for a "hydrate" or degradation product.
It is less reactive.

Graphviz Diagram: The Self-Condensation Pathway The following diagram illustrates the
transition from the reactive monomer to the stable trimer, explaining why "hydrate" is an
ambiguous commercial term.
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Figure 1: The stability equilibrium of 2-aminobenzaldehyde. The monomer readily converts to
the trimer, which is often the actual identity of aged or "hydrate" commercial samples.

Part 3: Commercial Landscape & Specifications

The following table summarizes the primary commercial sources. Note that most reputable
suppliers list the monomer with strict storage warnings.
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Supplier

Product

CAS

Purity Storage Notes
Category Name Number
Ships on dry
Major Global 2- ice.[2] Yellow
(Sigma, Aminobenzal 529-23-7 powder.
Fisher) dehyde Polymerizes
rapidly.[2][3]
Likely a
) 2- specific salt
Niche / ) )
Aminobenzal 2044704-76- . or oligomer
Catalog (BLD Unspecified RT/Cold )
dehyde 7 form. Verify
Pharm)
hydrate structure
before use.
Often
contains
0_
Bulk ) significant
] Aminobenzal 529-23-7 Cool/Dry ]
Chemical trimer content
dehyde
due to bulk
handling.

Cost Analysis:

o Monomer: High cost per gram due to handling requirements (cold chain shipping).

e "Hydrate": Variable. Often cheaper, indicating it may be the stable (less useful) trimer.

Part 4: Practical Handling & In Situ Preparation

Due to the instability of the commercial product, generating the compound in situ is the gold

standard for reproducibility in drug development workflows (e.g., Friedlander annulation).

Protocol A: Handling Commercial Monomer

If you must use the commercial solid (CAS 529-23-7):

e Receipt: Immediately transfer to a
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or
freezer.

e Usage: Warm the vial to room temperature inside a desiccator before opening to prevent
water condensation (which accelerates trimerization).

« Purification: If the solid has turned white (trimer formation) or dark orange (oxidation),
dissolve in DCM, filter, and use the filtrate immediately.

Protocol B: In Situ Generation (Recommended)

This protocol avoids the stability issue entirely by reducing 2-nitrobenzaldehyde directly in the

reaction vessel.

Reagents:

» 2-Nitrobenzaldehyde (Stable precursor)
 Iron powder (Fe)

e Catalytic HCl or

Workflow Diagram:
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Figure 2: The "In Situ" generation workflow. This method bypasses the need to purchase or
store the unstable 2-aminobenzaldehyde monomer.

Step-by-Step In Situ Protocol:
o Dissolve: 2-Nitrobenzaldehyde (1.0 eq) in Ethanol/Water (3:1).
* Reduce: Add Iron powder (3.0 eq) and catalytic HCI (0.1 eq). Heat to reflux for 1 hour.

» Verify: Check TLC for disappearance of nitro compound.
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e React:Do not isolate. Add the ketone partner (e.g., acetone, acetophenone) and base (KOH)
directly to the filtrate.

« |solate: The stable quinoline product precipitates or is extracted after 2-4 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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